Cas no 1261755-67-2 (2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile
• CAS No: 1261755-67-2
• MF: C₁₃H₄ClF₅N₂
• MW: 318.629279136658
• CID: 4913423
• Update Time: 2025-06-14

2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H4ClF5N2/c14-7-4-5(1-2-20)3-6(21-7)8-9(15)11(17)13(19)12(18)10(8)16/h3-4H,1H2
• InChI Key： HSTYNDGXQCKSQX-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CC(C2C(=C(C(=C(C=2F)F)F)F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile (CAS No. 1261755-67-2)

2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile (CAS No. 1261755-67-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique perfluorophenyl and pyridine moieties, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in developing novel heterocyclic compounds and fluorinated derivatives.

The molecular structure of 2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile features a chloro substituent at the 2-position and a perfluorophenyl group at the 6-position of the pyridine ring, coupled with an acetonitrile functional group at the 4-position. This arrangement imparts distinct electronic properties, enhancing its utility in cross-coupling reactions and catalysis. The compound's fluorine-rich nature also contributes to its lipophilicity, a trait highly sought after in drug design and material engineering.

In recent years, the demand for fluorinated pyridines like 2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile has surged, driven by their role in creating high-performance materials and bioactive molecules. For instance, its derivatives are being investigated for use in OLEDs (Organic Light-Emitting Diodes) and pharmaceutical intermediates, aligning with the growing focus on sustainable and energy-efficient technologies. Users searching for "fluorinated pyridine applications" or "synthesis of heterocyclic nitriles" will find this compound particularly relevant.

From a synthetic perspective, CAS No. 1261755-67-2 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, due to its compatibility with diverse reaction conditions. Its electron-withdrawing perfluorophenyl group enhances the reactivity of the pyridine ring, facilitating the formation of complex architectures. This property is critical for researchers exploring "advanced synthetic methodologies" or "fluorine in drug discovery," topics frequently queried in academic and industrial databases.

Environmental and regulatory considerations also play a role in the compound's usage. While 2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile is not classified as hazardous under current guidelines, its fluorinated components necessitate careful handling to align with green chemistry principles. This aspect resonates with users interested in "sustainable fluorination techniques" or "eco-friendly chemical synthesis," reflecting broader industry trends toward reducing environmental impact.

In summary, 2-Chloro-6-(perfluorophenyl)pyridine-4-acetonitrile (CAS No. 1261755-67-2) stands out as a versatile building block in modern chemistry. Its structural features and functional groups enable diverse applications, from material science to medicinal chemistry, addressing key questions like "how to synthesize fluorinated pyridines" and "role of nitriles in catalysis." As research progresses, this compound is poised to remain a focal point for innovation in synthetic and applied chemistry.